Cas no 1251689-25-4 (2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide)

• Product Name: 2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide
• CAS No: 1251689-25-4
• MF: C₂₀H₂₄N₂O₃S₂
• MW: 404.546162605286
• CID: 6263563
• PubChem ID: 49716151
• Update Time: 2025-10-21

2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide
• SR-01000925500
• 2-(4-methoxyphenyl)-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)ethanesulfonamide
• SR-01000925500-1
• AKOS024522668
• F5854-3120
• 2-(4-methoxyphenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)ethanesulfonamide
• VU0524087-1
• 1251689-25-4
• 2-(4-methoxyphenyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]ethane-1-sulfonamide

• Inchi： 1S/C20H24N2O3S2/c1-21-12-3-5-18(21)15-22(16-20-6-4-13-26-20)27(23,24)14-11-17-7-9-19(25-2)10-8-17/h3-10,12-13H,11,14-16H2,1-2H3
• InChI Key： RBVDMAYGNOQLGS-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CC=1)OC)(N(CC1=CC=CS1)CC1=CC=CN1C)(=O)=O

Computed Properties

• Exact Mass: 404.12283498g/mol
• Monoisotopic Mass: 404.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide

Introduction to 2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide (CAS No. 1251689-25-4) and Its Emerging Applications in Chemical Biology

2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide, identified by its CAS number 1251689-25-4, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits a complex molecular structure characterized by aromatic rings, heterocyclic moieties, and functional groups that contribute to its unique chemical and biological properties. The presence of a 4-methoxyphenyl group, a 1-methyl-1H-pyrrol ring, and a thiophen-2-yl substituent suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation.

The compound's structural design aligns with the growing trend in drug discovery toward molecules that combine pharmacological efficacy with improved solubility and metabolic stability. The sulfonamide core (ethane-1-sulfonamide) is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity and receptor binding. In particular, sulfonamides have been extensively studied for their roles in treating infections, inflammation, and various metabolic disorders. The incorporation of aromatic and heterocyclic components into this scaffold enhances its potential as a bioactive molecule, offering opportunities for selective targeting of disease-related pathways.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of such complex molecules. The 4-methoxyphenyl group may contribute to hydrophobic interactions with protein targets, while the 1-methyl-1H-pyrrol moiety could introduce conformational flexibility, improving binding affinity. Additionally, the thiophen-2-yl substituent is known to enhance molecular stability and bioavailability, making it an attractive feature for drug development. These structural elements collectively position 2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide as a versatile scaffold for designing next-generation therapeutics.

In the context of current research, this compound has garnered attention for its potential applications in modulating inflammatory responses and neurodegenerative diseases. Studies have indicated that sulfonamide derivatives can interact with key enzymes such as carbonic anhydrase and dipeptidyl peptidase IV (DPP4), which are implicated in conditions like cancer, diabetes, and neuroinflammation. The unique combination of aromatic and heterocyclic groups in CAS No. 1251689-25-4 may enable it to influence these pathways through mechanisms that are yet to be fully elucidated.

One particularly intriguing aspect of this molecule is its potential role in oncology research. The thiophen-2-yl group has been shown to exhibit anti-proliferative effects in certain cancer cell lines by interfering with microtubule formation or inhibiting key signaling cascades. When combined with the sulfonamide moiety, which can modulate enzyme activity at submicromolar concentrations, this compound may offer a dual-action approach to cancer therapy. Preliminary in vitro studies suggest that it can inhibit the growth of several tumor cell lines while exhibiting minimal toxicity toward normal cells, highlighting its promise as an anti-cancer agent.

The pharmacokinetic profile of 2-(4-methoxyphenyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylethane-1-sulfonamide is another critical factor that contributes to its attractiveness as a drug candidate. The presence of polar functional groups such as the sulfonamide moiety enhances water solubility, which is essential for oral bioavailability and tissue distribution. Furthermore, the aromatic rings provide metabolic stability against cytochrome P450 enzymes, reducing the likelihood of rapid degradation in vivo. These properties make it a favorable candidate for further development into an orally administered therapeutic.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase modern techniques in medicinal chemistry. The synthesis begins with the functionalization of aromatic precursors followed by nucleophilic substitution reactions to introduce the heterocyclic moieties. Advanced catalytic methods have been employed to achieve high yields while maintaining regioselectivity, ensuring that the desired structural motifs are incorporated accurately. Such synthetic approaches not only highlight the compound's complexity but also demonstrate the progress made in enabling efficient access to biologically relevant molecules.

The role of computational modeling in understanding the interactions between CAS No. 1251689-25-4 and biological targets cannot be overstated. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on protein surfaces. These studies have revealed that the compound can interact with key residues through hydrogen bonding networks and hydrophobic contacts, providing insights into its mechanism of action. Such computational data is invaluable for guiding experimental efforts and optimizing lead compounds toward higher efficacy.

Future directions for research on this sulfonamide derivative include exploring its potential as an inhibitor of enzyme targets relevant to metabolic diseases such as obesity and type 2 diabetes. The 4-methoxyphenyl group may play a role in modulating lipid metabolism by interacting with peroxisome proliferator–activated receptors (PPARs), while the sulfonamide core could influence glucose homeostasis by targeting DPP4 or other related enzymes. Additionally, investigating its effects on neurotransmitter systems may uncover new therapeutic applications for neurodegenerative disorders like Alzheimer's disease or Parkinson's disease.

The development of novel drug candidates often involves evaluating their interactions with biological pathways at multiple levels—from molecular recognition to whole-body responses. Preclinical studies using cell-based assays and animal models are essential for assessing the safety profile and pharmacological activity of compounds like CAS No. 12516892504 before they can proceed to human trials. These studies not only provide critical data on dosing but also help identify any potential off-target effects that could limit clinical utility.

In conclusion,2-(4-methoxyphenyl)-N-(1-methyl-lH-pyrrol-l -yI)methyl-N-thiophen-l -yI)methylethane-l-sulfonarnide (CAS No.l 25l68925 -04) represents a promising compound with diverse applications across chemical biology and pharmaceutical research Its unique structural features make it an attractive candidate for further exploration as an anti-cancer agent inflammatory modulator or metabolic therapeutic Future studies should focus on elucidating its mechanism(s) of action optimizing synthetic routes expanding preclinical evaluation pipelines these efforts will contribute significantly advancing our understanding treating human diseases